Cas no 62623-73-8 (Cyclohexanone, 2-(hydroxyphenylmethyl)-6-methyl-)

• Product Name: Cyclohexanone, 2-(hydroxyphenylmethyl)-6-methyl-
• CAS No: 62623-73-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 437587
• PubChem ID: 12497088
• Update Time: 2025-04-19

Cyclohexanone, 2-(hydroxyphenylmethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(hydroxyphenylmethyl)-6-methyl-
• 2-[hydroxy(phenyl)methyl]-6-methylcyclohexan-1-one
• 62623-73-8
• 2-(hydroxy-phenylmethyl)-6-methylcyclohexan-1-one
• 2-[hydroxy(phenyl)methyl]-6-methylcyclohexanone
• AKOS015907474
• DTXSID70500421

• Inchi： 1S/C14H18O2/c1-10-6-5-9-12(13(10)15)14(16)11-7-3-2-4-8-11/h2-4,7-8,10,12,14,16H,5-6,9H2,1H3
• InChI Key： QBKINMKYPZRGMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C(C(C)CCC1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3